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Abstract
This technical guide provides a comprehensive overview of 4,4-Dimethyloxazolidine (CAS:

51200-87-4), a heterocyclic organic compound with significant industrial applications. The

document details its chemical and physical properties, synthesis, and primary uses as a

preservative and moisture scavenger. Special emphasis is placed on its mechanism of action

as a formaldehyde-releasing agent, which is central to its antimicrobial efficacy and

toxicological profile. This guide also includes detailed experimental protocols for its synthesis

and analysis, quantitative spectroscopic data, and a discussion of its reactivity. While the

broader class of oxazolidines finds applications in asymmetric synthesis and as protecting

groups, specific examples for 4,4-dimethyloxazolidine in these areas are not extensively

documented in publicly available literature. Similarly, its involvement in specific biological

signaling pathways is not a prominent area of current research.

Chemical and Physical Properties
4,4-Dimethyloxazolidine is a colorless to pale yellow liquid with a characteristic amine-like or

fishy odor.[1][2] It is a heterocyclic compound featuring a five-membered ring containing both

nitrogen and oxygen atoms, with two methyl groups attached to the carbon at the 4-position.[1]

[3] This substitution pattern contributes to its chemical properties and steric profile.[1][3] The

compound is soluble in organic solvents and miscible with water.[1][4][5] It is hygroscopic and

should be stored under an inert atmosphere to prevent moisture absorption.[6]
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Table 1: Physical and Chemical Properties of 4,4-Dimethyloxazolidine

Property Value Reference(s)

CAS Number 51200-87-4 [1][7][8]

Molecular Formula C₅H₁₁NO [1][5][9]

Molecular Weight 101.15 g/mol [5][6][9]

Appearance Colorless to pale yellow liquid [1][2]

Odor Amine-like, fishy [1][8]

Boiling Point 100.9 °C - 160 °C [4][5][6]

Density 0.942 - 0.99 g/mL at 20-25 °C [4][5]

Flash Point 49 °C (120 °F) [5]

Water Solubility Miscible [4][5]

pKa 8.41 - 9.35 [4][5]

log Kow 0.73 [5]

Synthesis of 4,4-Dimethyloxazolidine
The primary industrial synthesis of 4,4-dimethyloxazolidine involves the condensation

reaction of 2-amino-2-methyl-1-propanol (AMP) with formaldehyde.[3] This reaction is a

cyclization process that forms the oxazolidine ring.

General Reaction Scheme

2-Amino-2-methyl-1-propanol (AMP) 4,4-Dimethyloxazolidine
+ Formaldehyde

Formaldehyde

Water
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Caption: Synthesis of 4,4-Dimethyloxazolidine.

Experimental Protocol: Synthesis of 4,4-
Dimethyloxazolidine
While a detailed, step-by-step industrial protocol is proprietary, a general laboratory-scale

synthesis can be described as follows. This protocol is based on the known chemistry of

oxazolidine formation from amino alcohols and aldehydes.

Materials:

2-amino-2-methyl-1-propanol (AMP)

Formaldehyde solution (e.g., 37% in water, formalin)

A suitable solvent (e.g., toluene or benzene)

Dean-Stark apparatus

Reaction flask, condenser, and heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark trap and a condenser,

combine equimolar amounts of 2-amino-2-methyl-1-propanol and formaldehyde solution in a

suitable solvent like toluene.

Azeotropic Water Removal: Heat the mixture to reflux. The water formed during the

condensation reaction will be removed azeotropically and collected in the Dean-Stark trap.
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Reaction Monitoring: Monitor the progress of the reaction by observing the amount of water

collected. The reaction is complete when no more water is evolved.

Work-up: After cooling the reaction mixture to room temperature, wash the organic layer with

water to remove any unreacted formaldehyde and other water-soluble impurities.

Solvent Removal: Dry the organic layer over an anhydrous drying agent (e.g., sodium

sulfate), filter, and remove the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by fractional distillation under reduced

pressure to yield pure 4,4-dimethyloxazolidine.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 2: ¹H NMR Spectroscopic Data for 4,4-Dimethyloxazolidine

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~1.1 s 6H -C(CH₃)₂

~3.6 s 2H -CH₂-O-

~4.0 s 2H -N-CH₂-O-

~2.9 br s 1H -NH-

Note: Chemical shifts are approximate and can vary depending on the solvent and

concentration.

Table 3: ¹³C NMR Spectroscopic Data for 4,4-Dimethyloxazolidine
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Chemical Shift (δ) ppm Assignment

~25 -C(CH₃)₂

~60 -C(CH₃)₂

~75 -CH₂-O-

~85 -N-CH₂-O-

Note: Chemical shifts are approximate and can vary depending on the solvent.

Infrared (IR) Spectroscopy
Table 4: FT-IR Spectroscopic Data for 4,4-Dimethyloxazolidine

Wavenumber (cm⁻¹) Intensity Assignment

3300 - 3400 Medium, Broad N-H stretch

2850 - 3000 Strong C-H stretch (aliphatic)

1450 - 1470 Medium C-H bend (CH₃)

1360 - 1380 Medium C-H bend (gem-dimethyl)

1100 - 1200 Strong C-O stretch

1000 - 1100 Strong C-N stretch

Mass Spectrometry (MS)
The mass spectrum of 4,4-dimethyloxazolidine shows a molecular ion peak (M⁺) at m/z 101.

[3] Common fragmentation patterns include the loss of a methyl group (M-15) and other

fragments resulting from the cleavage of the oxazolidine ring.[3]

Reactivity and Mechanism of Action
The primary mode of action for 4,4-dimethyloxazolidine as an antimicrobial agent is its ability

to act as a formaldehyde-releaser through hydrolysis.[1] This hydrolysis is reversible and
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occurs in the presence of water, particularly under acidic conditions.[3] The released

formaldehyde is a potent biocide that kills bacteria and fungi.

4,4-Dimethyloxazolidine [Transition State]
+ H₂O

Water (H₂O)

2-Amino-2-methyl-1-propanol (AMP)

Hydrolysis

Formaldehyde

+ Formaldehyde

Click to download full resolution via product page

Caption: Hydrolysis of 4,4-Dimethyloxazolidine.

This formaldehyde-releasing property is also the main driver of its toxicity.[1]

Applications
Preservative and Antimicrobial Agent
4,4-Dimethyloxazolidine is widely used as a biocide to control the growth of slime-forming

bacteria and fungi in a variety of industrial applications.[1][2][5] These include:

Latex paints and resin emulsions[2][5]

Metalworking and cutting fluids[2][5]

Adhesives[2][5]

Oil recovery drilling muds and packer fluids[5]

Moisture Scavenger
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In the polyurethane industry, 4,4-dimethyloxazolidine serves as a moisture scavenger.[2][3]

The presence of water can interfere with the curing of polyurethane, leading to defects. 4,4-
Dimethyloxazolidine reacts with residual moisture, preventing these issues and ensuring the

integrity of the final product.[2][3]

Corrosion Inhibitor
The nitrogen and oxygen heteroatoms in the oxazolidine ring can interact with metal surfaces,

allowing it to function as a corrosion inhibitor in metalworking fluids and anti-corrosion coatings.

[2][3]

Applications in Drug Development and Asymmetric
Synthesis
While the broader class of chiral oxazolidinones are extensively used as chiral auxiliaries in

asymmetric synthesis, including aldol reactions, to produce enantiomerically pure compounds,

specific and widespread applications of the achiral 4,4-dimethyloxazolidine in this context are

not well-documented in the available literature.[2][10][11] Similarly, its use as a protecting group

for functional groups in complex organic synthesis is not a commonly reported application. The

potential for its derivatives in medicinal chemistry exists, but concrete examples leading to drug

development are scarce in public domain resources.

Biological Activity and Toxicology
The biological activity of 4,4-dimethyloxazolidine is primarily linked to its role as a

formaldehyde donor. Formaldehyde is a known skin sensitizer and irritant.[1]

Table 5: Toxicological Data for 4,4-Dimethyloxazolidine
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Endpoint Species Value Classification Reference(s)

Acute Oral LD₅₀ Rat
950 - 1308

mg/kg
Moderate toxicity [1]

Skin Irritation Rabbit Irritant - [12]

Eye Irritation Rabbit Severe Irritant - [13]

Skin

Sensitization
- Not a sensitizer - [13]

It is important to handle 4,4-dimethyloxazolidine with appropriate personal protective

equipment, including gloves and eye protection, in a well-ventilated area.[4]

Analytical Methods
The quantification of 4,4-dimethyloxazolidine in various matrices is crucial for quality control

and regulatory compliance.

Experimental Protocol: Quantification by HPLC
A common method for the analysis of 4,4-dimethyloxazolidine in products like cosmetics

involves High-Performance Liquid Chromatography (HPLC) with pre-column derivatization.

Principle: Due to the lack of a strong chromophore, direct UV detection of 4,4-
dimethyloxazolidine is challenging. Derivatization with a UV-active agent allows for sensitive

detection.

General Procedure:

Sample Extraction: Extract the sample containing 4,4-dimethyloxazolidine with a suitable

solvent, such as a 50% acetonitrile solution.

Derivatization: React the extracted analyte with a derivatizing agent like 9-fluorenylmethyl

chloroformate (FMOC-Cl).

Chromatographic Separation: Separate the derivatized product on a C18 reversed-phase

HPLC column.
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Detection: Detect the derivatized compound using a UV or diode-array detector.

Quantification: Quantify the concentration using an external standard method with a

calibration curve.

An alternative approach for quantifying the formaldehyde released involves separating and

measuring the hydrolysis product, 2-amino-2-methyl-1-propanol (AMP), using mixed-mode

chromatography with a charged aerosol detector or an evaporative light scattering detector.[14]

HPLC Analysis Workflow

Sample Extraction
(e.g., with 50% Acetonitrile)

Pre-column Derivatization
(e.g., with FMOC-Cl)

HPLC Separation
(C18 column)

UV/DAD Detection

Quantification
(External Standard)

Click to download full resolution via product page

Caption: HPLC Analysis Workflow.

Conclusion
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4,4-Dimethyloxazolidine is a commercially important chemical with well-established roles as a

preservative, antimicrobial agent, and moisture scavenger in various industrial formulations. Its

efficacy is primarily due to its ability to release formaldehyde upon hydrolysis. While its

synthesis and general properties are well-understood, its application in more specialized areas

of organic synthesis, such as asymmetric synthesis and as a protecting group, is not as

prevalent as for other oxazolidine derivatives. There is currently no significant body of research

linking 4,4-dimethyloxazolidine to specific biological signaling pathways. This technical guide

provides a solid foundation for researchers and professionals working with this compound,

summarizing its key characteristics and methodologies for its synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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